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Compound of Interest

Compound Name:
Methyl 2-hydroxy-5-

(methoxymethoxy)benzoate

CAS No.: 91062-21-4

Cat. No.: B2576222

Get Quote

Executive Summary & Chemical Context
Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a orthogonally protected derivative of

methyl gentisate (2,5-dihydroxybenzoate). In drug development, the Methoxymethyl (MOM)

ether at the C5 position serves as a robust protecting group, stable against basic conditions but

labile to specific acidic hydrolysis.

This guide focuses on the Electron Ionization (EI-MS) and Electrospray Ionization (ESI-MS)

profiles. The mass spectral signature is defined by the competition between the "Ortho Effect"

characteristic of salicylates and the facile fragmentation of the labile MOM ether moiety.

Experimental Methodology
To ensure reproducible data, the following instrument parameters are recommended for the

characterization of this intermediate.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Inlet Temperature: 250 °C (Splitless mode recommended for trace analysis).

Column: Rxi-5Sil MS or equivalent (30 m × 0.25 mm ID, 0.25 µm film).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Ionization Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40–350.

Source Temperature: 230 °C.

Liquid Chromatography-Mass Spectrometry (LC-MS)[1]
[2]

Ionization: Electrospray Ionization (ESI) in Positive/Negative Mode.

Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1]

Note: ESI is preferred for monitoring the deprotection reaction, while EI provides structural

elucidation via fragmentation.

Mass Spectral Analysis & Fragmentation Logic
The fragmentation pattern of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is governed

by two dominant mechanistic drivers: the Salicylate Ortho Effect and MOM Ether Cleavage.

The Molecular Ion (M⁺)[3][4]
m/z 212 (M⁺): The molecular ion is typically distinct but of low-to-moderate intensity (5–

20%). The presence of the MOM group reduces the stability of the parent ion compared to

unsubstituted methyl salicylate.

Primary Fragmentation Pathways
The Ortho Effect (Salicylate Specific): The hydroxyl group at C2 and the methyl ester at C1

are in an ortho relationship. Upon ionization, the ester methoxy group abstracts the phenolic
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proton, leading to the elimination of neutral methanol (CH₃OH, 32 Da).

Transition: m/z 212 → m/z 180 (M - 32).

Significance: This confirms the intact salicylate core.

MOM Group Degradation: The methoxymethoxy group (-OCH₂OCH₃) is highly susceptible to

fragmentation.

Diagnostic Ion m/z 45: The formation of the methoxymethyl cation (+CH₂=OCH₃) is the

"fingerprint" of the MOM group. This is often a high-abundance peak in the low-mass

region.

Loss of Formaldehyde: A rearrangement can lead to the loss of neutral formaldehyde

(CH₂O, 30 Da) from the MOM ether.

Ester Cleavage: Standard α-cleavage of the ester group yields the loss of the methoxy

radical (•OCH₃, 31 Da).

Transition: m/z 212 → m/z 181.

Tabulated Spectral Data (Predicted/Consolidated)
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m/z Value Ion Type
Relative
Abundance
(Est.)

Structural
Assignment

Mechanism

212 [M]⁺• 10–20% Molecular Ion
Parent Radical

Cation

181 [M - OCH₃]⁺ 30–50% Acylium Ion
α-Cleavage of

Ester

180 [M - CH₃OH]⁺• 40–60% Ketene/Ion

Ortho Effect

(Salicylate

specific)

152 [M - C₂H₄O₂]⁺ 15–25%
Methyl Gentisate

Core

Loss of MOM

group

(rearrangement)

120 [C₇H₄O₂]⁺• 100% (Base) Salicylic Acid Ion

Complex

rearrangement/cl

eavage

45 [CH₂OCH₃]⁺ 80–90% MOM Cation
Direct cleavage

of MOM ether

Mechanistic Visualization
The following diagram illustrates the competing fragmentation pathways. The Ortho Effect

(Blue Path) confirms the core structure, while the MOM Cleavage (Red Path) confirms the

protecting group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2576222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion (M+)
m/z 212

[C10H12O5]+

Distonic Ion / Ketene
m/z 180

[M - CH3OH]+

Ortho Effect
(-CH3OH, -32 Da)

Acylium Ion
m/z 181

[M - OCH3]+

α-Cleavage
(-OCH3, -31 Da)

MOM Cation
m/z 45

[CH2=OCH3]+

Ether Cleavage
(MOM Group)

Salicylate Core
m/z 120

[C7H4O2]+

Further Degradation

Click to download full resolution via product page

Caption: Competing fragmentation pathways for Methyl 2-hydroxy-5-
(methoxymethoxy)benzoate. The Ortho Effect (Green) and MOM Cleavage (Red) are

diagnostic.

Synthesis & Application Context
Understanding the MS data is crucial for validating the synthesis of gentisic acid derivatives.

Reaction Monitoring: In the synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate
from Methyl Gentisate and Chloromethyl Methyl Ether (MOM-Cl), the disappearance of the

m/z 168 peak (Methyl Gentisate M⁺) and appearance of m/z 212 confirms product formation.

Impurity Profiling: A common impurity is the bis-MOM protected species (Methyl 2,5-

bis(methoxymethoxy)benzoate). This would show a molecular ion at m/z 256 and a

significantly higher abundance of the m/z 45 fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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